Cas no 933745-69-8 (C-(1-Methyl-1H-imidazol-2-yl)-C-p-tolyl-methylamine)

• Product Name: C-(1-Methyl-1H-imidazol-2-yl)-C-p-tolyl-methylamine
• CAS No: 933745-69-8
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 1003686
• PubChem ID: 24272028
• Update Time: 2025-04-20

C-(1-Methyl-1H-imidazol-2-yl)-C-p-tolyl-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(1-Methyl-1H-imidazol-2-yl)-C-p-tolyl-methylamine
• 1-(1-Methyl-1H-imidazol-2-yl)-1-(4-methylphenyl)methanamine
• (1-Methyl-1H-imidazol-2-yl)(p-tolyl)methanamine
• AKOS004910661
• (1-methylimidazol-2-yl)-(4-methylphenyl)methanamine
• 933745-69-8

• MDL： MFCD09902000
• Inchi： 1S/C12H15N3/c1-9-3-5-10(6-4-9)11(13)12-14-7-8-15(12)2/h3-8,11H,13H2,1-2H3
• InChI Key： KQMDMLZPBYMHAV-UHFFFAOYSA-N
• SMILES： N1(C)C=CN=C1C(C1C=CC(C)=CC=1)N

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.8Ų